1-(4-fluorobenzoyl)-4-(2-methoxybenzyl)piperazine

• IUPAC Name: (4-fluorophenyl)-[4-[(2-methoxyphenyl)methyl]piperazin-1-yl]methanone
• InChI: InChI=1S/C19H21FN2O2/c1-24-18-5-3-2-4-16(18)14-21-10-12-22(13-11-21)19(23)15-6-8-17(20)9-7-15/h2-9H,10-14H2,1H3
• InChI Key: OBRGWQPGOUVPJH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CN2CCN(CC2)C(=O)C3=CC=C(C=C3)F
• Molecular Formula: C19H21FN2O2
• Molecular Weight: 328.4 g/mol

Description

1-(4-fluorobenzoyl)-4-(2-methoxybenzyl)piperazine, also known as 4-FBP, is a chemical compound that belongs to the class of piperazine derivatives. It has been studied for its potential use in various scientific research applications, including pharmacology, neuroscience, and medicinal chemistry.

Mechanism of Action

The mechanism of action of 1-(4-fluorobenzoyl)-4-(2-methoxybenzyl)piperazine is not fully understood, but it is believed to involve the modulation of neurotransmitter release and reuptake. It has been shown to increase the release of serotonin, dopamine, and norepinephrine in certain brain regions, which may contribute to its antidepressant and anxiolytic effects.
Biochemical and Physiological Effects:
1-(4-fluorobenzoyl)-4-(2-methoxybenzyl)piperazine has been shown to have several biochemical and physiological effects, including increased neurotransmitter release, modulation of ion channels, and inhibition of certain enzymes. It has also been shown to have anti-inflammatory and antioxidant properties, which may contribute to its potential therapeutic effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-(4-fluorobenzoyl)-4-(2-methoxybenzyl)piperazine in lab experiments is its relatively simple synthesis method and availability. However, one of the limitations is the lack of comprehensive studies on its safety and toxicity. Therefore, caution should be taken when handling and using 1-(4-fluorobenzoyl)-4-(2-methoxybenzyl)piperazine in lab experiments.

Future Directions

There are several potential future directions for the research on 1-(4-fluorobenzoyl)-4-(2-methoxybenzyl)piperazine. One direction is to further investigate its potential therapeutic effects for neurological disorders, such as depression, anxiety, and schizophrenia. Another direction is to study its safety and toxicity profile in more detail. Additionally, 1-(4-fluorobenzoyl)-4-(2-methoxybenzyl)piperazine can be used as a starting point for the development of new drugs with improved efficacy and safety profiles.

Synthesis Methods

The synthesis of 1-(4-fluorobenzoyl)-4-(2-methoxybenzyl)piperazine involves the reaction of 4-fluorobenzoyl chloride with 2-methoxybenzylpiperazine in the presence of a base catalyst. The resulting product is purified by column chromatography to obtain pure 1-(4-fluorobenzoyl)-4-(2-methoxybenzyl)piperazine. The synthesis method is relatively simple and has been optimized for large-scale production.

Scientific Research Applications

1-(4-fluorobenzoyl)-4-(2-methoxybenzyl)piperazine has been studied for its potential use in various scientific research applications, including pharmacology, neuroscience, and medicinal chemistry. It has been shown to have affinity for several neurotransmitter receptors, including serotonin, dopamine, and norepinephrine receptors. This makes it a potential candidate for the development of new drugs for the treatment of various neurological disorders, such as depression, anxiety, and schizophrenia.